Cas no 856256-63-8 (1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid)

• Product Name: 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid
• CAS No: 856256-63-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD06740820
• CID: 2150477
• PubChem ID: 655343
• Update Time: 2025-07-14

1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6,7,8-Hexahydrocycloheptapyrazole-3-carboxylic acid
• 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid
• 1H,4H,5H,6H,7H,8H-Cyclohepta-[c]pyrazole-3-carboxylic acid
• 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid
• 1,4,5,6,7,8-Hexahydro-3-cycloheptapyrazolecarboxylic acid (ACI)
• AKOS000271355
• ALBB-008813
• BBL034954
• AKOS000301842
• 2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid
• MFCD06011089
• 842972-72-9
• AB92478
• 2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid
• BS-3201
• EN300-41521
• HMS2405I03
• DB-345523
• MFCD06740820
• 2H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid
• F1907-0108
• Cyclohepta[c]pyrazole-3-carboxylic acid, 1,4,5,6,7,8-hexahydro-
• HMS1695F04
• STK392453
• SY173510
• CS-0070857
• MLS000027214
• SCHEMBL1149868
• 856256-63-8
• C77654
• CHEMBL1528446
• F3250-0655
• 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylicacid
• SMR000015302
• Z111781380
• DTXSID80349606

• MDL： MFCD06740820
• Inchi： 1S/C9H12N2O2/c12-9(13)8-6-4-2-1-3-5-7(6)10-11-8/h1-5H2,(H,10,11)(H,12,13)
• InChI Key： NFNLJMOKEMQHAB-UHFFFAOYSA-N
• SMILES： O=C(C1C2CCCCCC=2NN=1)O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 441.2±45.0 °C at 760 mmHg
• Flash Point: 220.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid

Comprehensive Overview of 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid (CAS No. 856256-63-8)

The compound 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid (CAS No. 856256-63-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This pyrazole derivative features a seven-membered cycloheptane ring fused with a pyrazole-carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzymatic activity and interact with biological targets.

In recent years, the demand for heterocyclic building blocks like 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Its CAS No. 856256-63-8 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and material science. The compound’s carboxylic acid group allows for further functionalization, enabling the development of derivatives with tailored properties for specific applications.

One of the most discussed topics in the context of pyrazole-based compounds is their role in addressing drug-resistant infections and chronic diseases. For instance, 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid has been explored as a precursor for designing inhibitors targeting kinase enzymes, which are implicated in cancer and inflammatory disorders. Its structural complexity also aligns with the growing interest in macrocyclic drugs, a class of molecules known for their enhanced binding affinity and metabolic stability.

From a synthetic perspective, the preparation of CAS No. 856256-63-8 involves multi-step organic reactions, often leveraging catalyzed cyclization and carboxylation techniques. Researchers emphasize the importance of optimizing reaction conditions to improve yield and purity, as impurities can significantly impact downstream applications. The compound’s solubility profile and thermal stability are also critical parameters evaluated during formulation studies.

Beyond pharmaceuticals, 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid has potential utility in agrochemical innovation. Its scaffold could serve as a foundation for developing novel pesticides or herbicides with improved environmental compatibility. This aligns with global trends toward sustainable chemistry and reduced ecological footprints in crop protection.

In summary, 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid (CAS No. 856256-63-8) represents a promising chemical entity with multifaceted applications. Its integration into high-throughput screening libraries and structure-activity relationship studies underscores its value in modern research. As scientific inquiries into heterocyclic chemistry expand, this compound is poised to play a pivotal role in addressing unmet challenges across industries.